Cas no 913835-60-6 ([1-[tert-butyl(dimethyl)silyl]indol-6-yl]boronic acid)

[1-[tert-Butyl(dimethyl)silyl]indol-6-yl]boronic acid is a valuable boronic acid derivative featuring a tert-butyldimethylsilyl (TBS)-protected indole scaffold. This compound is particularly useful in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex indole-containing structures with high efficiency. The TBS group enhances stability, protecting the indole nitrogen from undesired side reactions during transformations. Its boronic acid moiety facilitates selective coupling with aryl or vinyl halides under mild conditions, making it a versatile intermediate in pharmaceutical and materials chemistry. The compound’s well-defined reactivity and compatibility with diverse reaction conditions underscore its utility in constructing biologically active molecules and advanced functional materials.
[1-[tert-butyl(dimethyl)silyl]indol-6-yl]boronic acid structure
913835-60-6 structure
Product Name:[1-[tert-butyl(dimethyl)silyl]indol-6-yl]boronic acid
CAS No:913835-60-6
MF:C14H22BNO2Si
MW:275.226484775543
MDL:MFCD03095157
CID:802862
PubChem ID:4372774
Update Time:2025-06-08

[1-[tert-butyl(dimethyl)silyl]indol-6-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

    • (1-(tert-Butyldimethylsilyl)-1H-indol-6-yl)boronic acid
    • 1-(tert-Butyldimethylsilyl)indole-6-boronic acid
    • [1-[tert-butyl(dimethyl)silyl]indol-6-yl]boronic acid
    • 1-(tert-Butyldimethylsilyl)-1H-indol-6-ylboronic acid
    • 1-TBDMS-indole-6-boronic acid
    • Boronic acid, B-[1-[(1,1-dimethylethyl)dimethylsilyl]-1H-indol-6-yl]-
    • 1-(tert-Butyldimethylsilyl)-1H-indol-6-ylboronic acid, AldrichCPR
    • AKOS015894108
    • (1-(tert-Butyldimethylsilyl)-1H-indol-6-yl)boronicacid
    • MFCD03095157
    • 1-(Tert-Butyldimethylsilyl)Indole-6-Boronic
    • FT-0688824
    • J-503668
    • 913835-60-6
    • [1-(tert-butyldimethylsilyl)-1H-indol-6-yl]boronic acid
    • DTXSID70402532
    • 1-(tert-Butyldimethylsilyl)-1H-indol-6-yl-6-boronic acid
    • CS-0175364
    • Boronic acid,b-[1-[(1,1-dimethylethyl)dimethylsilyl]-1H-indol-6-yl]-
    • BS-29679
    • {1-[tert-Butyl(dimethyl)silyl]-1H-indol-6-yl}boronic acid
    • G71446
    • 1-(TERT-BUTYLDIMETHYLSILYL)-1H-INDOL-6-YLBORONIC ACID 98
    • MDL： MFCD03095157
    • Inchi： 1S/C14H22BNO2Si/c1-14(2,3)19(4,5)16-9-8-11-6-7-12(15(17)18)10-13(11)16/h6-10,17-18H,1-5H3
    • InChI Key： KALVCXCOXCPCOZ-UHFFFAOYSA-N
    • SMILES： [Si](C)(C)(C(C)(C)C)N1C=CC2C=CC(B(O)O)=CC1=2

Computed Properties

  • Exact Mass: 275.15100
  • Monoisotopic Mass: 275.151
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.4A^2

Experimental Properties

  • Density: 1.01
  • Melting Point: 217-219
  • Boiling Point: 352.1°C at 760 mmHg
  • Flash Point: 166.7°C
  • Refractive Index: 1.51
  • PSA: 45.39000
  • LogP: 2.17440

[1-[tert-butyl(dimethyl)silyl]indol-6-yl]boronic acid Security Information

  • Hazard Statement： Irritant/Keep Cold
  • Hazardous Material Identification： Xi
  • Storage Condition：Keep cold

[1-[tert-butyl(dimethyl)silyl]indol-6-yl]boronic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

[1-[tert-butyl(dimethyl)silyl]indol-6-yl]boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB351927-25 g
1-(tert-Butyldimethylsilyl)indole-6-boronic acid, 98%; .
 913835-60-6 98%
25 g
 €1,266.00 2023-07-19
Apollo Scientific
OR3318-1g
1-(tert-Butyldimethylsilyl)-1H-indol-6-ylboronic acid
 913835-60-6 98%
1g
 £121.00 2025-02-19
abcr
AB351927-1 g
1-(tert-Butyldimethylsilyl)indole-6-boronic acid, 98%; .
 913835-60-6 98%
1 g
 €169.50 2023-07-19
abcr
AB351927-5 g
1-(tert-Butyldimethylsilyl)indole-6-boronic acid, 98%; .
 913835-60-6 98%
5 g
 €399.00 2023-07-19
abcr
AB351927-10 g
1-(tert-Butyldimethylsilyl)indole-6-boronic acid, 98%; .
 913835-60-6 98%
10 g
 €654.00 2023-07-19
Matrix Scientific
091631-1g
(1-(tert-Butyldimethylsilyl)-1H-indol-6-yl)boronic acid, 98%
 913835-60-6 98%
1g
 $265.00 2023-09-10
Matrix Scientific
091631-5g
(1-(tert-Butyldimethylsilyl)-1H-indol-6-yl)boronic acid, 98%
 913835-60-6 98%
5g
 $672.00 2023-09-10
Matrix Scientific
091631-10g
(1-(tert-Butyldimethylsilyl)-1H-indol-6-yl)boronic acid, 98%
 913835-60-6 98%
10g
 $1008.00 2023-09-10
eNovation Chemicals LLC
Y1253232-250mg
1-(TERT-BUTYLDIMETHYLSILYL)-1H-INDOL-6-YLBORONIC ACID 98
 913835-60-6 98%
250mg
 $80 2024-06-06
eNovation Chemicals LLC
Y1253232-1g
1-(TERT-BUTYLDIMETHYLSILYL)-1H-INDOL-6-YLBORONIC ACID 98
 913835-60-6 98%
1g
 $125 2024-06-06

[1-[tert-butyl(dimethyl)silyl]indol-6-yl]boronic acid Related Literature

913835-60-6 ([1-[tert-butyl(dimethyl)silyl]indol-6-yl]boronic acid) Related Products

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.